![molecular formula C17H25N3O2 B2717315 (4-(2,4-Dimethylphenyl)piperazin-1-yl)(morpholino)methanone CAS No. 501104-52-5](/img/structure/B2717315.png)
(4-(2,4-Dimethylphenyl)piperazin-1-yl)(morpholino)methanone
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Overview
Description
Scientific Research Applications
- Crystal Structure Analysis : The crystal structure of bis(4-(2,4-dimethylphenyl)piperazin-1-yl)methane has been determined . Researchers study its packing arrangement, intermolecular forces, and solid-state properties. Such insights inform materials design and engineering.
- Against Bacterial Strains : Researchers investigate the antimicrobial potential of related compounds. For instance, 2-(piperazin-1-yl)naphtho[2,3-d]thiazole-4,9-dione (PNT) shows activity against Staphylococcus epidermidis and Staphylococcus aureus . Further exploration of derivatives may lead to new antibiotics.
- Cell Viability Studies : Derivatives of this compound have been evaluated for cytotoxicity. For example, compounds 5a and 5e exhibit comparable cell viability loss to Olaparib (a PARP inhibitor) in MCF-10A cells . Researchers assess their potential as anticancer agents.
- Three-Step Protocol : The synthesis of 2-{[4-(4-bromophenyl)piperazin-1-yl)]methyl}-4-(3-chlorophenyl-5-(4-methoxyphenyl)-2,4-dihydro-3H-1,2,4-triazole-3-thione involves a three-step protocol . Researchers explore reaction mechanisms and optimize synthetic routes.
Materials Science and Crystallography
Antimicrobial Activity
Cytotoxicity and Cancer Research
Organic Synthesis and Chemical Reactions
Safety and Hazards
Mechanism of Action
Target of Action
Similar compounds have been shown to interact with various receptors such as alpha1-adrenergic receptors .
Mode of Action
It’s worth noting that similar compounds have been shown to exhibit potent and very isoform-selective inhibitory activity .
Biochemical Pathways
Compounds with similar structures have been associated with the modulation of g protein-coupled receptors, specifically alpha1-adrenergic receptors .
Pharmacokinetics
Similar compounds have been studied for their pharmacokinetic profiles .
Result of Action
Similar compounds have been shown to exhibit herbicidal activities .
properties
IUPAC Name |
[4-(2,4-dimethylphenyl)piperazin-1-yl]-morpholin-4-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25N3O2/c1-14-3-4-16(15(2)13-14)18-5-7-19(8-6-18)17(21)20-9-11-22-12-10-20/h3-4,13H,5-12H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GGEYBVAPNCCXKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)N2CCN(CC2)C(=O)N3CCOCC3)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
303.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(4-(2,4-Dimethylphenyl)piperazin-1-yl)(morpholino)methanone |
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